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Introduction

1-Phenethyl-4-propionyloxypiperidine, also known as 1-P-4-POP or 1-phenethylpiperidin-4-
yl propionate, is a compound of significant interest in forensic chemistry due to its association
with the illicit synthesis of fentanyl.[1][2] While structurally similar to opioids, it is primarily
recognized as a byproduct and impurity in clandestinely produced fentanyl, a potent synthetic
opioid that has been a major contributor to the ongoing opioid crisis. The detection and
characterization of such impurities are crucial for law enforcement and forensic laboratories as
they can provide valuable intelligence regarding the synthetic route employed, potentially
linking different drug seizures and identifying manufacturing trends. This technical guide
provides a comprehensive overview of the chemical properties, synthesis, analytical
characterization, and forensic significance of 1-Phenethyl-4-propionyloxypiperidine for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties
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1-Phenethyl-4-propionyloxypiperidine is a piperidine derivative with a phenethyl group
attached to the nitrogen atom and a propionyloxy group at the 4-position. Its key chemical and
physical properties are summarized in the table below.

Property Value Reference

[1-(2-phenylethyl)piperidin-4-yl]

IUPAC Name [3]
propanoate
1-P-4-POP, 1-
Synonyms Phenethylpiperidin-4-yI [1112]
propionate
CAS Number 1462260-87-2 [2][3]
Molecular Formula C16H23NO2 [2][3]
Molecular Weight 261.36 g/mol [3]
Not explicitly stated, but likely
Appearance ) ]
an oil or solid
Solubility Soluble in methanol [2]

Synthesis and Formation as a Byproduct

1-Phenethyl-4-propionyloxypiperidine is not a target molecule in clandestine fentanyl
synthesis but rather an impurity that can arise from specific reaction conditions and the purity of
precursors. Its presence is often indicative of incomplete reactions or side reactions occurring
during the synthesis of fentanyl, particularly via the Siegfried and Janssen routes.

The Siegfried route for fentanyl synthesis involves the reductive amination of N-phenethyl-4-
piperidone (NPP) with aniline to produce 4-anilino-N-phenethylpiperidine (4-ANPP), which is
then acylated with propionyl chloride or propionic anhydride to yield fentanyl.

The Janssen route, the original synthesis, involves the reaction of N-benzyl-4-piperidone with
aniline, followed by reduction, acylation, debenzylation, and finally N-phenethylation.
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Plausible Formation Mechanism of 1-Phenethyl-4-
propionyloxypiperidine

The formation of 1-P-4-POP likely occurs as a side reaction during the acylation step of
fentanyl synthesis, particularly in the Siegfried route. If the starting material, 4-anilino-N-
phenethylpiperidine (4-ANPP), contains unreacted N-phenethyl-4-piperidinol (NPP-OH), or if
NPP is not fully converted to 4-ANPP and is subsequently reduced to NPP-OH, this alcohol can
be acylated by the propionylating agent (propionyl chloride or propionic anhydride) intended for
the secondary amine of 4-ANPP.

Proposed Reaction:

N-phenethyl-4-piperidinol + Propionyl Chloride — 1-Phenethyl-4-propionyloxypiperidine +
HCI

Fentanyl Synthesis (Siegfried Route)

N-Phenethyl-4-piperidone (NPP) Aniline

Reductive Amination

A4 A4
4-Anilino-N-phenethylpiperidine (4-ANPP) Propionyl Chloride

Acylation

Byproduct Formation

A/
A N-Phenethyl-4-piperidinol (NPP-OH) . .
Fentanyl 1< (from incomplete reaction or reduction of NPP) Propionyl Chiride

cylation Side-Reaction
y \4

P

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP)
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Plausible formation of 1-P-4-POP during fentanyl synthesis.

Analytical Characterization

The identification of 1-Phenethyl-4-propionyloxypiperidine in seized drug samples is
typically achieved using chromatographic techniques coupled with mass spectrometry.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: A small amount of the seized material is dissolved in a suitable organic
solvent, such as methanol or acetonitrile. The solution is then diluted to an appropriate
concentration for GC-MS analysis.

e GC Conditions:

o Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane
stationary phase (e.g., HP-5ms or equivalent), is commonly used.

o Injector: Split/splitless injector, typically operated in split mode to handle high
concentration samples. Injector temperature is usually set around 250-280 °C.

o Oven Program: A temperature gradient is employed to separate the components of the
mixture. A typical program might start at a lower temperature (e.g., 100-150 °C), hold for a
short period, and then ramp up to a higher temperature (e.g., 280-300 °C) at a rate of 10-
20 °C/min.

o Carrier Gas: Helium is the most common carrier gas, with a constant flow rate of
approximately 1-1.5 mL/min.

e MS Conditions:
o lonization: Electron lonization (El) at 70 eV.

o Mass Analyzer: Quadrupole or ion trap.
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o Scan Range: A mass-to-charge ratio (m/z) range of 40-550 amu is typically scanned to
detect the parent ion and characteristic fragment ions.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

o Sample Preparation: Similar to GC-MS, the sample is dissolved in a suitable solvent, often a
mixture of water and an organic solvent like methanol or acetonitrile compatible with the
mobile phase.

e LC Conditions:

o Column: A reverse-phase C18 column is commonly used for the separation of fentanyl and
its impurities.

o Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous
phase (e.g., water with 0.1% formic acid or ammonium formate) and an organic phase
(e.g., acetonitrile or methanol with 0.1% formic acid).

o Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.
 MS/MS Conditions:
o lonization: Electrospray lonization (ESI) in positive ion mode.

o Mass Analyzer: Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or
Orbitrap).

o Acquisition Mode: Multiple Reaction Monitoring (MRM) is often used for targeted analysis
of known impurities, providing high sensitivity and selectivity. Precursor and product ion
pairs are selected for 1-P-4-POP.

Mass Spectral Data

The mass spectrum of 1-Phenethyl-4-propionyloxypiperidine is characterized by specific
fragment ions that aid in its identification.
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lon (m/z) Proposed Fragment Structure

261 [M]* (Molecular lon)

170 [M - CeHsCH2CHz]*

114 [M - CeHsCH2CHz - CsHsO]*

91 [C7H7]* (Tropylium ion from phenethyl group)

Metabolism and Pharmacology
Predicted Metabolic Pathways

There is currently no specific research on the metabolism of 1-Phenethyl-4-
propionyloxypiperidine. However, its metabolic fate can be predicted based on the known
metabolism of fentanyl and other structurally related piperidine derivatives.[4] The primary
metabolic pathways for fentanyl involve N-dealkylation and hydroxylation, catalyzed by
cytochrome P450 enzymes, particularly CYP3A4.[4]

Based on this, the predicted metabolic pathways for 1-P-4-POP would likely include:

o Ester Hydrolysis: The propionyloxy group is susceptible to hydrolysis by esterases, which
would yield 1-phenethyl-4-piperidinol and propionic acid.

e N-dealkylation: Cleavage of the phenethyl group from the piperidine nitrogen would result in
4-propionyloxypiperidine.

o Hydroxylation: Hydroxylation could occur on the phenethyl group or the piperidine ring.

1-Phenethyl-4-propionyloxypiperidine

Ester Hydrolysis -dealkylation Hydroxylation

1-Phenethyl-4-piperidinol

' Bisyoie A 4-Propionyloxypiperidine Hydroxylated Metabolites
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Predicted metabolic pathways of 1-P-4-POP.

Pharmacological Activity

Available data suggests that 1-Phenethyl-4-propionyloxypiperidine has negligible in vitro
activity at the p-opioid receptor.[1][5][6][7] This is consistent with studies on other fentanyl
precursors and byproducts, which generally show very low opioid activity.[8] The high potency
of fentanyl is attributed to the specific arrangement of the N-phenethyl group and the N-
phenylpropanamide moiety on the 4-position of the piperidine ring. The replacement of the
anilido-propanamide group with a simple propionyloxy group in 1-P-4-POP significantly reduces
its affinity for the p-opioid receptor.

Toxicology

The toxicological profile of 1-Phenethyl-4-propionyloxypiperidine has not been extensively
studied. Given its low affinity for the p-opioid receptor, it is unlikely to contribute significantly to
the acute opioid toxicity seen with fentanyl overdose. However, the absence of opioid activity
does not preclude other potential toxic effects. The toxicity of many fentanyl synthesis
impurities remains largely unknown.[8] Further research is needed to evaluate the potential for
cardiotoxicity, neurotoxicity, or other adverse effects associated with chronic or high-dose
exposure to this and other fentanyl byproducts.

Forensic Significance

The primary forensic significance of 1-Phenethyl-4-propionyloxypiperidine lies in its role as a
chemical signature for illicit fentanyl synthesis.[9][10][11] Its detection in a seized drug sample
can provide valuable intelligence to law enforcement and forensic chemists.

o Synthetic Route Indication: The presence of 1-P-4-POP, along with other characteristic
impurities, can help to identify the specific synthetic pathway used to produce the fentanyl,
such as the Siegfried or Janssen methods.[9][10] This information can be crucial for tracking
the origin of the drug and identifying clandestine laboratories.

e Linking of Seizures: Consistent impurity profiles, including the presence and relative
abundance of 1-P-4-POP, can be used to link different drug seizures to a common
manufacturing source.[9]
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e Monitoring of lllicit Production Trends: Changes in the types and prevalence of impurities
over time can indicate shifts in the precursors and synthetic methods used by clandestine
chemists, often in response to law enforcement interdiction and chemical control measures.

Prevalence in Seized Samples

While several studies have reported the detection of 1-Phenethyl-4-propionyloxypiperidine
in seized fentanyl samples, comprehensive quantitative data on its prevalence is limited.[12]
One study reported its presence in illicit fentanyl samples in Los Angeles between 2023 and
2025, with a positive correlation to fentanyl purity in samples containing other drugs.[12] More
systematic and large-scale quantitative studies are needed to establish typical concentration
ranges and the frequency of its occurrence.
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Forensic analysis workflow for a suspected fentanyl sample.

Conclusion
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1-Phenethyl-4-propionyloxypiperidine is a forensically significant byproduct of illicit fentanyl
synthesis. While it possesses negligible opioid activity and its toxicological profile is not well-
defined, its presence in seized drug samples provides crucial intelligence for law enforcement.
The characterization of 1-P-4-POP and other synthesis impurities allows for the determination
of the synthetic route, the linking of drug seizures, and the monitoring of trends in clandestine
drug manufacturing. Continued research into the formation, prevalence, and potential
toxicological effects of this and other fentanyl-related impurities is essential for a
comprehensive understanding of the illicit drug landscape and for developing effective
strategies to combat the opioid crisis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in lllicit Fentanyl
Synthesis Routes - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. caymanchem.com [caymanchem.com]

¢ 3. 1-Phenethyl-4-propionyloxypiperidine | CL6H23NO2 | CID 91725431 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 4. Metabolic Pathways and Potencies of New Fentanyl Analogs - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 5. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in lllicit Fentanyl
Synthesis Routes [ouci.dntb.gov.ua]

¢ 6. researchgate.net [researchgate.net]

o 7. Phenethyl-4-ANPP: A Marginally Active Byproduct Suggesting a Switch in Illicit Fentanyl
Synthesis Routes [cfsre.org]

¢ 8. cfsre.org [cfsre.org]
¢ 9. Profiling of illicit fentanyl using UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 10. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b16369352/docs?utm_src=pdf-body#forensic-significance-of-1-phenethyl-4-propionyloxypiperidine-an-in-depth-technical-guide
https://www.benchchem.com/product/b16369352?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/33822084/
https://pubmed.ncbi.nlm.nih.gov/33822084/
https://www.caymanchem.com/product/43464/1-phenethyl-4-propionyloxypiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenethyl-4-propionyloxypiperidine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6461066/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6461066/
https://ouci.dntb.gov.ua/works/9jXdAYp4/
https://ouci.dntb.gov.ua/works/9jXdAYp4/
https://www.researchgate.net/publication/350707054_Phenethyl-4-ANPP_A_Marginally_Active_Byproduct_Suggesting_a_Switch_in_Illicit_Fentanyl_Synthesis_Routes
https://www.cfsre.org/resources/publications/phenethyl-4-anpp-a-marginally-active-byproduct-suggesting-a-switch-in-illicit-fentanyl-synthesis-routes
https://www.cfsre.org/resources/publications/phenethyl-4-anpp-a-marginally-active-byproduct-suggesting-a-switch-in-illicit-fentanyl-synthesis-routes
https://www.cfsre.org/images/content/reports/drug_checking/Fentanyl_Purity_Potency_and_Synthesis_August_2022.pdf
https://pubmed.ncbi.nlm.nih.gov/22472077/
https://www.researchgate.net/publication/223984621_Profiling_of_illicit_fentanyl_using_UHPLC-MSMS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 11. Organic impurity profiling of fentanyl samples associated with recent clandestine
laboratory methods - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. High Variation in Purity of Consumer-Level lllicit Fentanyl Samples in Los Angeles, 2023~
2025 - PMC [pmc.nchbi.nlm.nih.gov]

e To cite this document: BenchChem. [Forensic Significance of 1-Phenethyl-4-
propionyloxypiperidine: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b16369352/docs#forensic-significance-of-
1-phenethyl-4-propionyloxypiperidine-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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